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Compound of Interest

Compound Name:
Azilsartan medoxomil

monopotassium

Cat. No.: B15572067

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in minimizing

variability during in vitro dissolution testing of azilsartan.

Frequently Asked Questions (FAQs)
Q1: What is the official dissolution method for azilsartan medoxomil tablets?

A1: The U.S. Food and Drug Administration (FDA) recommends using the USP Apparatus 2

(paddle method) at a rotation speed of 50 rpm. The dissolution medium should be 900 mL of a

pH 7.8 phosphate buffer.[1][2]

Q2: Why is there high variability in the dissolution testing of azilsartan?

A2: Azilsartan medoxomil is a prodrug that is practically insoluble in water.[1] It is classified as a

Biopharmaceutical Classification System (BCS) Class II or IV drug, meaning it has low

solubility and potentially low permeability.[3] The dissolution of such poorly soluble drugs is

highly sensitive to testing conditions, leading to variability.[3][4]
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Q3: What are the common sources of variability in dissolution testing for BCS Class II drugs

like azilsartan?

A3: Common sources of variability include:

Hydrodynamics: The fluid movement within the dissolution vessel can be inconsistent,

especially in the USP Apparatus 2.[5]

Coning: The formation of a cone of undissolved drug and excipients at the bottom of the

vessel, directly under the paddle, can significantly slow down and introduce variability in the

dissolution rate.

Agitation Speed: The paddle speed has a significant impact on the dissolution rate of poorly

soluble drugs.[6]

Dissolved Gases: Air bubbles in the dissolution medium can interfere with the test by

creating a barrier on the tablet surface or affecting hydrodynamics.[7]

Media Preparation: Incorrect pH or buffer concentration can alter the solubility of the drug.[8]

Q4: What is "coning" and why is it a problem?

A4: Coning is the formation of a mound of undissolved drug and excipients that settles at the

bottom of the dissolution vessel, in a "dead zone" of minimal agitation directly beneath the

paddle. This mound can trap the active pharmaceutical ingredient (API), preventing it from

being exposed to the full agitation of the medium and leading to artificially low and variable

dissolution results.

Q5: Can surfactants be used in the dissolution medium for azilsartan?

A5: Yes, for poorly soluble drugs like azilsartan, surfactants such as sodium lauryl sulfate (SLS)

or polysorbates can be added to the dissolution medium to enhance solubility and achieve sink

conditions.[5] However, the concentration should be carefully chosen to be discriminatory

without being overly solubilizing, which might mask important formulation differences.[9]

Troubleshooting Guides
Issue 1: High variability in dissolution results (High %RSD).
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Question: My dissolution results for azilsartan tablets show a high relative standard deviation

(%RSD) between vessels. What should I investigate?

Answer: High %RSD (greater than 10-20%) is a common issue.[10] You should

systematically investigate the following potential causes:

Visual Observation: Observe the dissolution process in each vessel. Look for inconsistent

behavior such as tablets sticking to the vessel wall, floating, or uneven disintegration. Also,

check for "coning".[7]

Apparatus Setup: Ensure the dissolution apparatus is properly calibrated and set up

according to USP guidelines. This includes paddle height, vessel centering, and rotational

speed.[11]

Deaeration: Inadequate deaeration of the dissolution medium can lead to the formation of

air bubbles on the tablet surface, hindering dissolution. Ensure your deaeration procedure

is effective.[7]

Vibration: External vibrations can affect the hydrodynamics in the vessel. The dissolution

bath should be placed on a sturdy, level surface, and sources of vibration in the lab should

be minimized.[6]

Media Preparation: Verify the pH and buffer concentration of your dissolution medium.

Small variations can have a large impact on the solubility of pH-sensitive drugs.[8]

Issue 2: Incomplete dissolution or slower than expected dissolution rate.

Question: The dissolution of my azilsartan tablets is very slow and does not reach 85% even

after an extended time. What can I do?

Answer: Slow or incomplete dissolution is expected for a poorly soluble drug. Here are some

steps to troubleshoot this issue:

Check for Coning: As mentioned above, coning is a primary cause of slow dissolution. If

you observe a cone, you may need to adjust the paddle speed.
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Increase Agitation Speed: Increasing the paddle speed from 50 rpm to 75 rpm can often

resolve issues with coning and enhance the dissolution rate.[12] However, any deviation

from the official method should be justified.

Modify Dissolution Medium: If not already in use, consider adding a surfactant (e.g.,

Sodium Lauryl Sulfate) to the dissolution medium to improve the solubility of azilsartan.[9]

Start with a low concentration (e.g., 0.5% SLS) and evaluate the effect.

Ensure Sink Conditions: Sink conditions (where the concentration of the drug in the

medium is no more than one-third of its saturation solubility) are desirable. If sink

conditions are not met, the dissolution rate will be artificially low. Using surfactants can

help achieve sink conditions.

Issue 3: "Coning" is observed at the bottom of the vessel.

Question: I can see a cone of powder forming at the bottom of the vessel during the

dissolution test. How can I prevent this?

Answer: To prevent coning, you can try the following:

Increase Paddle Speed: This is the most common and simplest solution. Increasing the

paddle speed to 75 rpm often provides enough hydrodynamic force to prevent the

formation of a stable cone.[12]

Use of Apex Vessels: If increasing the paddle speed is not an option or does not resolve

the issue, consider using modified "apex" or "peak" vessels. These vessels have a cone-

shaped bottom that prevents the accumulation of powder in the center.[13]

Formulation Considerations: While not a direct troubleshooting step for the dissolution

method itself, coning can be influenced by the formulation's excipients. This is a factor to

consider during drug product development.

Data Presentation
Table 1: Solubility of Azilsartan Medoxomil in Various Media
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Dissolution
Medium

pH Solubility (µg/mL) Reference

0.1N HCl 1.2 ~20.30 [14]

Phosphate Buffer 6.8 ~374 [14]

Phosphate Buffer 7.4
Data not consistently

reported
[14][15]

Water Neutral
Very low (practically

insoluble)
[1]

Table 2: Effect of Dissolution Parameters on Azilsartan Dissolution
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Parameter Condition 1 Condition 2 Observation Reference

Paddle Speed 50 rpm 75 rpm

Increasing

paddle speed

generally

increases the

dissolution rate

and can reduce

variability by

preventing

coning.

[12]

Dissolution

Medium

Phosphate Buffer

pH 6.8

Phosphate Buffer

pH 7.8

Azilsartan's

solubility

increases with

pH. The official

method uses pH

7.8.

[2][14][16]

Surfactant No Surfactant
0.5% SLS in

Water

The addition of a

surfactant

significantly

enhances the

dissolution rate

of poorly soluble

drugs.

[9]

Note: The data presented are compiled from various sources and are intended for illustrative

purposes. Direct comparative studies under identical conditions may yield different quantitative

results.

Experimental Protocols
Protocol: In Vitro Dissolution of Azilsartan Medoxomil Tablets (USP Apparatus 2)

1. Objective: To determine the rate of dissolution of azilsartan medoxomil from tablets using the

USP Apparatus 2 (paddle method).
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2. Materials and Equipment:

USP-compliant dissolution test station with 6 vessels and paddles (Apparatus 2)

Water bath with heater and circulator

Azilsartan medoxomil tablets

Phosphate buffer, pH 7.8

Volumetric flasks and pipettes

Syringes and filters (e.g., 0.45 µm PVDF)

HPLC or UV-Vis spectrophotometer for analysis

3. Dissolution Medium Preparation (900 mL per vessel):

Prepare a phosphate buffer solution and adjust the pH to 7.8 ± 0.05.

Deaerate the medium by heating to approximately 41°C, filtering, and drawing a vacuum for

a short period. Other validated deaeration techniques can be used.[7]

4. Dissolution Test Procedure:

Set the water bath to maintain a temperature of 37 ± 0.5°C in the dissolution vessels.

Add 900 mL of the deaerated phosphate buffer (pH 7.8) to each vessel.

Once the medium has equilibrated to 37 ± 0.5°C, set the paddle speed to 50 rpm.

Carefully drop one azilsartan medoxomil tablet into each vessel, ensuring it settles at the

bottom, away from the center if possible.

Start the dissolution timer immediately.

At predetermined time points (e.g., 5, 10, 15, 20, 30, 45, and 60 minutes), withdraw a sample

from each vessel from a zone midway between the surface of the medium and the top of the

paddle, not less than 1 cm from the vessel wall.[1]
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Immediately filter the samples through a 0.45 µm filter to prevent undissolved particles from

skewing the results.

Analyze the filtered samples for azilsartan concentration using a validated analytical method

(HPLC or UV-Vis).

Calculate the percentage of the labeled amount of azilsartan dissolved at each time point.
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Click to download full resolution via product page

Caption: Troubleshooting flowchart for high variability in dissolution testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15572067/docs#technical-support-center-minimizing-
variability-in-in-vitro-dissolution-testing-of-azilsartan]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/product/b15572067/docs#technical-support-center-minimizing-variability-in-in-vitro-dissolution-testing-of-azilsartan
https://www.benchchem.com/product/b15572067/docs#technical-support-center-minimizing-variability-in-in-vitro-dissolution-testing-of-azilsartan
https://www.benchchem.com/product/b15572067?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572067?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

